Cas no 1538025-41-0 (1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid
• CAS No: 1538025-41-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6203548
• PubChem ID: 79425192
• Update Time: 2025-06-09

1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1538025-41-0
• 1-[2-(morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid
• EN300-763772
• AKOS017979438
• 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H19NO3/c13-10(14)11(2-1-3-11)4-5-12-6-8-15-9-7-12/h1-9H2,(H,13,14)
• InChI Key： SJVIIMRBGRGKIP-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2CCOCC2)CCC1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid

Introduction to 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid (CAS No. 1538025-41-0)

1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1538025-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cycloalkyl derivatives featuring an N-substituted morpholine moiety, which is known for its versatile biological activities and potential therapeutic applications. The structural motif of this molecule, comprising a cyclobutane ring linked to a morpholine-substituted ethyl group, imparts unique physicochemical properties that make it a valuable scaffold for drug discovery and development.

The morpholin-4-yl substituent in the molecular structure of 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. Morpholine derivatives are widely recognized for their ability to enhance solubility, improve metabolic stability, and modulate receptor interactions, making them attractive for medicinal chemistry applications. The presence of the cyclobutane ring further contributes to the rigidity of the molecule, which can be beneficial in optimizing binding affinity and selectivity against biological targets. This combination of structural features positions 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid as a promising candidate for further exploration in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid and various biological targets. Studies have highlighted its potential as an intermediate in the synthesis of novel bioactive molecules, particularly in the realm of enzyme inhibition and receptor modulation. The cycloalkyl backbone provides a stable platform for derivatization, allowing chemists to fine-tune properties such as lipophilicity and polar surface area. Such modifications are essential for optimizing drug-like characteristics, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In the context of drug discovery, 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid has been investigated for its potential role in addressing neurological disorders. The morpholine scaffold is known to interact with neurotransmitter systems, suggesting that this compound could modulate pathways involved in conditions such as depression, anxiety, and cognitive dysfunction. Preliminary studies have demonstrated that derivatives of this class exhibit anxiolytic and antidepressant-like effects in preclinical models. These findings underscore the importance of exploring structurally diverse compounds like 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid as leads for developing next-generation therapeutics.

The synthesis of 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the cyclobutane ring via cyclization reactions, followed by functionalization with the morpholine side chain. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. Such innovations are critical for scaling up production while adhering to green chemistry principles.

From a medicinal chemistry perspective, the structural versatility of 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid allows for extensive derivatization strategies. Researchers can introduce additional substituents or modify existing functional groups to tailor biological activity. For instance, replacing the carboxylic acid moiety with other pharmacophores could lead to compounds with enhanced binding affinity or altered pharmacokinetic properties. This flexibility makes it an attractive scaffold for high-throughput screening campaigns aimed at identifying novel drug candidates.

The pharmacological profile of 1-[2-(Morpholin-4-yl)ethyl]cyclobutane-1-carboxylic acid has been further explored through in vitro assays targeting various enzymes and receptors. Notably, studies have shown its interaction with cytochrome P450 enzymes, which are pivotal in drug metabolism. Understanding these interactions is crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical settings. Additionally, preliminary toxicological assessments have indicated that this compound exhibits moderate acute toxicity but minimal chronic effects at relevant therapeutic concentrations.

The integration of machine learning algorithms has accelerated the process of identifying promising derivatives of 1-[2-(Morpholin-4-yilethyl)cyclobutane - 1 - carboxylic acid) by predicting their biological activity based on structural features. These computational tools have been particularly effective in identifying molecules with enhanced potency or selectivity against specific targets. Such approaches align with the broader trend toward de novo drug design, where computational predictions guide experimental synthesis efforts.

In conclusion, 1 - [ 2 - ( Morpholin - 4 - yl ) ethyl ] cyc lobutan e - 1 - car box ylic ac id ( CAS No . 1538025 - 41 - 0 ) represents a compelling example of how structural innovation can drive advancements in pharmaceutical research . Its unique combination of physicochemical properties , coupled with its potential biological activities , makes it a valuable asset in the quest for novel therapeutics . As research continues to uncover new applications , this compound is poised to play a significant role in shaping future treatments across multiple therapeutic domains .